
4-Chloropteridine: An Overview of a Sparsely
Documented Heterocycle

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4-Chloropteridine

Cat. No.: B1599579 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of 4-Chloropteridine, a

heterocyclic compound of potential interest in medicinal chemistry and drug discovery. The

following sections provide a summary of its fundamental properties and situate it within the

broader context of pteridine derivatives.

Core Properties of 4-Chloropteridine
Fundamental identifying information for 4-Chloropteridine has been collated from chemical

supplier databases.

Property Value Source

CAS Number 72700-48-2 Ambeed[1]

Molecular Formula C₆H₃ClN₄ Ambeed[1]

Molecular Weight 166.57 g/mol Ambeed[1]

A schematic of the chemical structure of 4-Chloropteridine is presented below.

Caption: 2D structure of 4-Chloropteridine.
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The Pteridine Scaffold: A Privileged Structure in
Drug Discovery
Pteridines are a class of heterocyclic aromatic compounds composed of fused pyrimidine and

pyrazine rings. This core structure is found in a variety of biologically important molecules and

has served as a scaffold for the development of several therapeutic agents.

Biological Significance of Pteridine Derivatives
Pteridine derivatives are implicated in a wide array of biological processes. They can function

as enzyme cofactors, pigments, and signaling molecules. The versatility of the pteridine

scaffold has made it an attractive target for medicinal chemists.

A generalized workflow for the investigation of novel pteridine derivatives is outlined below.
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Pre-clinical Development

Clinical Development

Regulatory Approval

Synthesis of Pteridine Analogs

In vitro Biological Screening

Structure-Activity Relationship (SAR) Studies

Lead Compound Identification

Hit-to-Lead Optimization

In vivo Efficacy and Toxicity Studies

Pharmacokinetic/Pharmacodynamic (PK/PD) Profiling

Phase I Clinical Trials

Investigational New Drug (IND) Application

Phase II Clinical Trials

Dose Escalation and Safety

Phase III Clinical Trials

Efficacy in Patient Population

New Drug Application (NDA) Submission

Pivotal Trials

FDA Review and Approval

Regulatory Scrutiny

Click to download full resolution via product page

Caption: Generalized drug discovery pipeline for pteridine-based compounds.
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Current State of Knowledge on 4-Chloropteridine
Despite the established importance of the pteridine scaffold, a comprehensive review of the

scientific literature reveals a notable absence of specific data for 4-Chloropteridine. At

present, there are no readily available publications detailing its:

Synthesis: Specific, reproducible synthetic routes.

Reactivity: Chemical properties and reactivity profile.

Experimental Protocols: Detailed methodologies for its use in research.

Spectroscopic Data: Characterization data such as NMR, IR, or mass spectrometry.

Biological Activity: In vitro or in vivo studies to determine its pharmacological effects.

This lack of information suggests that 4-Chloropteridine is a sparsely explored chemical entity.

Future Directions
The absence of data on 4-Chloropteridine presents an opportunity for novel research. Future

investigations could focus on:

Development of a reliable synthetic protocol: Establishing an efficient method for the

preparation of 4-Chloropteridine would be the first critical step to enable further research.

Chemical and physical characterization: A thorough analysis of its properties would provide a

foundational understanding of the molecule.

Biological screening: Evaluation of its activity in various biological assays could uncover

potential therapeutic applications.

In conclusion, while the fundamental identifiers for 4-Chloropteridine are available, the

scientific community has yet to publish in-depth studies on this compound. The information

presented here is intended to serve as a starting point for researchers interested in exploring

the potential of this and other novel pteridine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 72700-48-2|4-Chloropteridine| Ambeed [ambeed.com]

To cite this document: BenchChem. [4-Chloropteridine: An Overview of a Sparsely
Documented Heterocycle]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599579#4-chloropteridine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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